Cas no 890409-86-6 (3-(Methylsulfonyl)-2,5-dioxopyrrolidin-1-yl 4-((5-nitropyridin-2-yl)disulfanyl)butanoate)

• Product Name: 3-(Methylsulfonyl)-2,5-dioxopyrrolidin-1-yl 4-((5-nitropyridin-2-yl)disulfanyl)butanoate
• CAS No: 890409-86-6
• MF: C₁₄H₁₅N₃O₈S₃
• MW: 449.479199647903
• CID: 2168991
• PubChem ID: 118797503
• Update Time: 2024-10-26

3-(Methylsulfonyl)-2,5-dioxopyrrolidin-1-yl 4-((5-nitropyridin-2-yl)disulfanyl)butanoate Chemical and Physical Properties

Names and Identifiers

• 3-(methylsulfonyl)-2,5-dioxopyrrolidin-1-yl 4-((5-nitropyridin-2-yl)disulfanyl)butanoate
• SNPB-sulfo-Me
• 2,5-Pyrrolidinedione, 3-(methylsulfonyl)-1-[4-[(5-nitro-2-pyridinyl)dithio]-1-oxobutoxy]- (9CI)
• 3-(Methylsulfonyl)-2,5-dioxo-1-pyrrolidinyl 4-[(5-nitro-2-pyridinyl)dithio]butanoate (ACI)
• DTXSID601129289
• 3-(Methylsulfonyl)-2,5-dioxo-1-pyrrolidinyl 4-[(5-nitro-2-pyridinyl)dithio]butanoate
• (3-methylsulfonyl-2,5-dioxopyrrolidin-1-yl) 4-[(5-nitropyridin-2-yl)disulfanyl]butanoate
• HY-129375
• CS-0105090
• 890409-86-6
• AKOS027257179
• AKOS040743880
• DB-251989
• 3-(Methylsulfonyl)-2,5-dioxopyrrolidin-1-yl 4-((5-nitropyridin-2-yl)disulfanyl)butanoate

• Inchi： 1S/C14H15N3O8S3/c1-28(23,24)10-7-12(18)16(14(10)20)25-13(19)3-2-6-26-27-11-5-4-9(8-15-11)17(21)22/h4-5,8,10H,2-3,6-7H2,1H3
• InChI Key： RIXGLVALRPRFJK-UHFFFAOYSA-N
• SMILES： S(C)(C1C(N(C(C1)=O)OC(CCCSSC1C=CC(=CN=1)[N+](=O)[O-])=O)=O)(=O)=O

Computed Properties

• Exact Mass: 449.00212797g/mol
• Monoisotopic Mass: 449.00212797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 733
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 216
• XLogP3: 0.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines